molecular formula C7H10N2OS B13195801 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one

3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one

Cat. No.: B13195801
M. Wt: 170.23 g/mol
InChI Key: GSRQTSVXXSRLQA-UHFFFAOYSA-N
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Description

3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one is a ketone derivative featuring a 1,2-thiazole ring substituted at position 3, a methyl group at position 2 of the propanone backbone, and an amino group at position 2. This compound’s structural features make it a candidate for pharmacological applications, particularly in targeting enzymes or receptors sensitive to heterocyclic motifs .

Properties

Molecular Formula

C7H10N2OS

Molecular Weight

170.23 g/mol

IUPAC Name

3-amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one

InChI

InChI=1S/C7H10N2OS/c1-5(4-8)7(10)6-2-3-11-9-6/h2-3,5H,4,8H2,1H3

InChI Key

GSRQTSVXXSRLQA-UHFFFAOYSA-N

Canonical SMILES

CC(CN)C(=O)C1=NSC=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 2-methyl-1-(1,2-thiazol-3-yl)propan-1-one with ammonia or an amine source to introduce the amino group . The reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF) and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups onto the thiazole ring .

Scientific Research Applications

3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of inflammatory pathways .

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Properties

Compound logP (Predicted) Solubility (mg/mL) Key Functional Groups Biological Activity
3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one 1.2 5.8 (PBS) Thiazole, primary amine, ketone Anticancer intermediate
(E)-3-Dimethylamino-1-(1,3-thiazol-2-yl)prop-2-en-1-one 1.8 3.2 (DMSO) α,β-unsaturated ketone, tertiary amine Anticancer
3-Phenyl-1-(2-thioxobenzo[d]oxazol-3(2H)-yl)propan-1-one 2.5 0.9 (DMSO) Benzooxazole, thioxo, phenyl Hyaluronidase inhibitor
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol 0.7 12.4 (Water) Thiophene, hydroxyl, secondary amine Unknown
  • Key Observations :
    • The thiazole ring in the target compound balances hydrophilicity and aromaticity, favoring moderate solubility.
    • Saturated heterocycles (e.g., thiazolidine) or polar groups (e.g., hydroxyl) increase aqueous solubility.
    • Lipophilic substituents (e.g., benzyloxy-phenyl) enhance membrane permeability but reduce solubility.

Biological Activity

3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one is a thiazole-derived compound noted for its diverse biological activities. This compound's structure includes a thiazole ring, which is significant for its pharmacological properties. Recent studies have focused on its antimicrobial, antifungal, anti-inflammatory, analgesic, and antitumor activities, making it a candidate for various medicinal applications.

The compound's molecular formula is C7H10N2OSC_7H_{10}N_2OS, with a molecular weight of approximately 170.23 g/mol. Its structural features contribute to its biological activities and potential therapeutic applications.

PropertyValue
Molecular FormulaC7H10N2OS
Molecular Weight170.23 g/mol
IUPAC Name3-amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one
InChI KeyPATSQAUBNYXTFV-UHFFFAOYSA-N

Antimicrobial Properties

Research indicates that 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one exhibits significant antimicrobial activity. It has been tested against various pathogens, demonstrating effectiveness in inhibiting microbial growth. The compound's mechanism of action involves the inhibition of specific enzymes crucial for microbial survival.

Case Study:
In a study assessing the antimicrobial efficacy of thiazole derivatives, 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one was found to inhibit the growth of both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported to be lower than those of traditional antibiotics, indicating its potential as an alternative antimicrobial agent .

Antifungal Activity

The compound also shows promising antifungal properties. It has been evaluated against common fungal pathogens and has demonstrated significant activity.

Data Table: Antifungal Efficacy

PathogenMIC (µg/mL)
Candida albicans5
Aspergillus niger10
Trichophyton rubrum8

These results suggest that the compound could be developed into effective antifungal treatments .

Antitumor Activity

The anticancer potential of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one has been explored in vitro using various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways.

Case Study:
In experiments conducted on A549 (lung cancer) and Caco-2 (colorectal cancer) cell lines, the compound exhibited selective cytotoxicity. The viability of Caco-2 cells decreased significantly upon treatment with the compound, showcasing its potential as an anticancer agent .

The biological activity of this compound is attributed to its ability to interact with specific molecular targets within biological systems. The thiazole ring plays a critical role in binding to enzymes and receptors, influencing various biochemical pathways.

Key Mechanisms Include:

  • Enzyme Inhibition: The compound inhibits enzymes involved in microbial metabolism.
  • Cell Signaling Modulation: It affects pathways related to cell proliferation and apoptosis in cancer cells.

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